Cas no 1686-10-8 ((3E)-hexadec-3-enoic acid)

• Product Name: (3E)-hexadec-3-enoic acid
• CAS No: 1686-10-8
• Molecular Formula: C₁₆H₃₀O₂
• Molecular Weight: 254.4082
• MDL: MFCD30551029
• CID: 96309
• PubChem ID: 5312418

(3E)-hexadec-3-enoic acid Properties

Names and Identifiers

• 3-Hexadecenoic acid, (3E)-
• (3E)-hexadec-3-enoic acid
• DTXSID701312588
• 3E-hexadecenoic acid
• delta(3)-Hexadecenoic acid
• SCHEMBL407960
• CHEBI:142241
• 3-Hexadecenoic acid
• LMFA01030266
• trans-3-Hexadecenoic acid
• (3E)-3-hexadecenoic acid
• BAA68610
• EN300-22859351
• 1686-10-8
• NSC 33747
• SCHEMBL407961
• (E)-hexadec-3-enoic acid
• 2457-70-7

• MDL： MFCD30551029
• InChIKey： PCBKWKNYISJGPJ-BUHFOSPRSA-N
• Inchi： InChI=1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h13-14H,2-12,15H2,1H3,(H,17,18)/b14-13+
• SMILES： C(O)(=O)C/C=C/CCCCCCCCCCCC

Computed Properties

• Exact Mass: 254.224580195g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 13
• Monoisotopic Mass: 254.224580195g/mol
• Heavy Atom Count: 18
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids